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Compound of Interest

Compound Name: 2,2,5-Trimethyl-1,3-dioxolan-4-one

Cat. No.: B3136373

An In-depth Technical Guide to 2,2,5-trimethyl-
1,3-dioxolan-4-one

Introduction

2,2,5-trimethyl-1,3-dioxolan-4-one, a cyclic organic compound, is a notable molecule in the
fields of polymer chemistry, organic synthesis, and green chemistry. Structurally, it is a
derivative of lactic acid and acetone, featuring a five-membered dioxolane ring. This guide
provides a comprehensive overview of its chemical structure, properties, synthesis, and

applications, with a focus on its relevance to researchers, scientists, and professionals in drug
development.

Chemical Structure and Properties

2,2,5-trimethyl-1,3-dioxolan-4-one is characterized by a 1,3-dioxolane ring substituted with
three methyl groups at positions 2 and 5, and a ketone group at position 4. The molecular
formula is C6H1003. The presence of methyl groups provides steric hindrance that influences
its reactivity and stability.

Diagram 1: Chemical Structure of 2,2,5-trimethyl-1,3-dioxolan-4-one
Caption: Chemical structure of 2,2,5-trimethyl-1,3-dioxolan-4-one.

Table 1: Physicochemical Properties of 2,2,5-trimethyl-1,3-dioxolan-4-one
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Property Value

IUPAC Name 2,2,5-trimethyl-1,3-dioxolan-4-one
CAS Number 4158-85-4

Molecular Formula C6H1003

Molecular Weight 130.14 g/mol

Appearance Colorless liquid or oil

SMILES CC1C(=0)0C(01)(C)C

InChl=1S/C6H1003/c1-4-5(7)9-6(2,3)8-
4/h4H,1-3H3

InChl

Synthesis and Experimental Protocols

A common and efficient method for the synthesis of 2,2,5-trimethyl-1,3-dioxolan-4-one is the
acid-catalyzed cyclization of L-lactic acid with acetone.[1]

Experimental Protocol: Synthesis of 2,2,5-trimethyl-1,3-dioxolan-4-one
e Materials: L-lactic acid, acetone, toluene, p-toluenesulfonic acid.
e Procedure:

o L-lactic acid (5 g, 55.5 mmol) and p-toluenesulfonic acid (212 mg, 1.23 mmol) are
dissolved in a 1:1 mixture of acetone and toluene (300 mL).[1]

o The mixture is refluxed for 6 hours using a Dean-Stark apparatus to continuously remove
the water formed during the reaction.[1]

o After cooling, the solvent is evaporated under reduced pressure to yield the crude product.
o Further purification can be achieved through distillation or chromatography.

Diagram 2: Synthesis of 2,2,5-trimethyl-1,3-dioxolan-4-one
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Caption: Synthesis from L-lactic acid and acetone.

Chemical Reactions and Applications
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2,2,5-trimethyl-1,3-dioxolan-4-one serves as a versatile building block and intermediate in
various chemical transformations.

1. Ring-Opening Polymerization

This compound is a key monomer in the synthesis of aliphatic polyesters, particularly as an
alternative to lactide for the production of polylactic acid (PLA).[1] The ring-opening
polymerization can be catalyzed by organocatalysts like triflic acid, with neopentanol as an
initiator.[1] This process is significant for producing biodegradable polymers.

Diagram 3: Ring-Opening Polymerization
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Caption: Ring-opening polymerization workflow.

2. Protecting Group Chemistry
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In organic synthesis, 2,2,5-trimethyl-1,3-dioxolan-4-one can be utilized as a protecting group
for carbonyl compounds. The protection and deprotection steps are generally efficient, allowing
for high yields of the desired products.

3. Chiral Induction

The stereogenic centers in 2,2,5-trimethyl-1,3-dioxolan-4-one, derived from chiral a-hydroxy
acids like lactic acid, make it a valuable tool for chiral induction. This property is crucial in the
synthesis of enantiomerically pure compounds, which is of high importance in drug
development.

4. Green Chemistry

There is growing interest in using 2,2,5-trimethyl-1,3-dioxolan-4-one as a bio-based, polar
aprotic solvent. Its potential for a lower environmental impact compared to traditional solvents
aligns with the principles of green chemistry.

Safety and Handling

According to safety data, 2,2,5-trimethyl-1,3-dioxolan-4-one is classified as a flammable
liquid and is harmful if swallowed. It is also known to cause skin and serious eye irritation.[2]

Table 2: Hazard Information and Precautionary Statements

Hazard Statement Precautionary Statement

o P210: Keep away from heat/sparks/open
H226: Flammable liquid and vapor[2] )
flames/hot surfaces. No smoking.[2]

P270: Do not eat, drink or smoke when using

H302: Harmful if swallowed[2] )
this product.[2]

S P280: Wear protective gloves/protective
H315: Causes skin irritation[2] ] ) ]
clothing/eye protection/face protection.[2]

P305 + P351 + P338: IF IN EYES: Rinse
) cautiously with water for several minutes.
H318: Causes serious eye damage[2] )
Remove contact lenses, if present and easy to

do. Continue rinsing.[2]
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Note: Always consult the full Safety Data Sheet (SDS) before handling this chemical.

This guide provides a foundational understanding of 2,2,5-trimethyl-1,3-dioxolan-4-one for
professionals in research and development. Its unique structure and reactivity offer significant
potential in polymer science and asymmetric synthesis, making it a compound of continuing
interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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